4-(4-((4-Fluorophenyl)sulfonyl)-2-(o-tolyl)oxazol-5-yl)-2,6-dimethylmorpholine

• IUPAC Name: 4-[4-(4-fluorophenyl)sulfonyl-2-(2-methylphenyl)-1,3-oxazol-5-yl]-2,6-dimethylmorpholine
• InChI: InChI=1S/C22H23FN2O4S/c1-14-6-4-5-7-19(14)20-24-21(30(26,27)18-10-8-17(23)9-11-18)22(29-20)25-12-15(2)28-16(3)13-25/h4-11,15-16H,12-13H2,1-3H3
• InChI Key: NSABTWQRSWBEKH-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C2=C(N=C(O2)C3=CC=CC=C3C)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C22H23FN2O4S
• Molecular Weight: 430.5 g/mol

Description

4-(4-((4-Fluorophenyl)sulfonyl)-2-(o-tolyl)oxazol-5-yl)-2,6-dimethylmorpholine is a chemical compound that has gained significant attention in the scientific community due to its potential application in various fields such as medicinal chemistry and material science. This compound is commonly referred to as "compound A" and has been synthesized using a variety of methods.

Scientific Research Applications

Fluorescent Molecular Probes

4-(4-((4-Fluorophenyl)sulfonyl)-2-(o-tolyl)oxazol-5-yl)-2,6-dimethylmorpholine may be relevant in the development of fluorescent molecular probes. Research shows that compounds with similar structures, embodying a dimethylamino group and a sulfonyl group, exhibit strong solvent-dependent fluorescence, useful in creating sensitive fluorescent molecular probes for biological studies (Diwu et al., 1997).

Medicinal Chemistry

In medicinal chemistry, related compounds are explored for their potential as orally active, water-soluble antagonists, which are significant in developing treatments for various conditions. For instance, compounds with similar molecular structures have been examined for their effectiveness in pre-clinical tests for emesis and depression (Harrison et al., 2001).

Chemical Synthesis and Stability

The molecule's structure is also significant in chemical synthesis. Research on similar molecular structures has focused on optimizing reaction conditions and understanding the stability of these compounds. This research is critical in the pharmaceutical industry, where the stability and purity of intermediates directly impact the quality of the final product (Egolf & Bilder, 1994).

Advanced Material Development

Compounds with similar chemical structures have been studied for their potential in developing advanced materials, such as electrophoretic and biocompatible polymers. These studies are crucial for applications in fields like biomaterials and nanotechnology (Hayashi & Takasu, 2015).

Antimicrobial and Herbicidal Activities

Research on compounds with structural similarities has also explored their antimicrobial and herbicidal activities. Such studies are vital in discovering new, more effective agents for controlling harmful organisms in agriculture and healthcare settings (Janakiramudu et al., 2017).